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Compound of Interest

Compound Name: 2-Ethylthiophene

Cat. No.: B1329412

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylthiophene is an organosulfur compound with the chemical formula CeHsS.[1][2][3] As a
derivative of thiophene, a five-membered aromatic ring containing a sulfur atom, it serves as a
crucial building block in various chemical syntheses. Its properties make it a subject of interest
in materials science, particularly in the production of organic semiconductors and polymers for
electronic and optoelectronic components.[4] Furthermore, it is utilized as an analytical
reference standard in various chromatographic techniques for the determination of related
compounds in environmental and food samples.[4] This guide provides a comprehensive
overview of its core physicochemical properties, detailed experimental protocols for their
determination, and a logical workflow for its application as an analytical standard.

Chemical and Physical Properties

The fundamental properties of 2-Ethylthiophene are summarized below, providing a
guantitative basis for its application in research and development.

General and Structural Properties
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Property Value Source(s)
IUPAC Name 2-ethylthiophene [11[3]
Molecular Formula CeHsS [11[2][3]
Molecular Weight 112.19 g/mol [1112][3]
CAS Number 872-55-9 [11[2][3]
Canonical SMILES CCC1=CC=Cs1 [1]
JCCCMAAJYSNBPR-
InChl Key [11[2][3]
UHFFFAOYSA-N
Clear colorless to pale yellow
Appearance o [41[5]
or pale red liquid
Physicochemical Data
Property Value Conditions Source(s)
Boiling Point 132-134 °C at 760 mmHg (lit.) [2][4]
Melting Point -66.9 °C (estimate) [4]
Density 0.99 g/mL at 25 °C (lit.) [2][4]
Refractive Index 1.513 at 20 °C (n20/D, lit.) [2]
Flash Point 21.11 °C (70.00 °F) Closed Cup [6]
. 0.292 mg/mL (292
Water Solubility at 25 °C [1][6]
mg/L)
LogP (Octanol/Water) 2.87 [1]
Vapor Pressure 10.139 mmHg at 25 °C (est.) [6]

Spectral Data

Spectroscopic data is critical for the identification and characterization of 2-Ethylthiophene.
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Spectrum Type

Key Features | Notes

Source(s)

1H NMR

Spectra available, showing
characteristic peaks for the

ethyl and thiophene protons.

[1]

13C NMR

Spectra available for structural

elucidation.

[1]

Mass Spectrometry (GC-MS)

Molecular lon Peak (M*): m/z
=112. Major fragments at m/z
= 97.

[1](7]

Infrared (IR) Spectroscopy

FTIR and Vapor Phase IR
spectra are available, showing
characteristic C-H, C=C, and
C-S stretches.

[1](8]

UV-Vis Spectroscopy

UV-Vis spectrum available.

[1]

Experimental Protocols

The following sections detail standardized laboratory methodologies for determining the key

physicochemical properties of liquid compounds like 2-Ethylthiophene.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid and is based on the principle that the

boiling point is the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., fusion tube)
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e Heating source (e.g., Bunsen burner or hot plate)

 Liquid paraffin or other suitable heating oil

e Stand and clamp

Procedure:

 Fill the small test tube with 2-3 mL of 2-Ethylthiophene.

¢ Place the capillary tube into the test tube with its open end submerged in the liquid.

o Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample
is level with the thermometer bulb.

o Clamp the thermometer and assembly in the Thiele tube or oil bath, ensuring the heat-
transfer liquid is above the level of the sample but below the opening of the test tube.

o Heat the apparatus gently and uniformly.[1]

o As the temperature rises, air trapped in the capillary tube will escape as a slow stream of
bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tube. This indicates the vapor of the liquid is escaping.

o Stop heating and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.[1][6] Record this temperature.

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is determined by measuring the mass of a known volume of the liquid.

Apparatus:
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Pycnometer (specific gravity bottle) or a 10 mL graduated cylinder

Analytical balance (accurate to at least 0.001 g)

Thermometer

Pipette

Procedure:

o Ensure the pycnometer or graduated cylinder is clean and completely dry.
e Measure and record the mass of the empty, dry container (m1).[9]

o Carefully fill the container with a known volume of 2-Ethylthiophene (e.g., precisely to the
5.0 mL mark on a graduated cylinder, or completely fill the pycnometer). Record the exact
volume (V).[3]

e Measure and record the combined mass of the container and the liquid (m2).[9]
e The mass of the liquid (m) is calculated as: m = mz2 - ma.
e The density (p) is then calculated using the formula: p=m/V.

e Itis recommended to perform the measurement at a controlled temperature (e.g., 25 °C) and
repeat the procedure multiple times to ensure accuracy.

Determination of Water Solubility (Shake-Flask Method)

This protocol determines the concentration of 2-Ethylthiophene in a saturated aqueous
solution.

Apparatus:
e Conical flasks with stoppers
e Shaking incubator or magnetic stirrer

o Centrifuge
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e Analytical balance
¢ Volumetric flasks and pipettes

o Gas Chromatograph with Flame lonization Detector (GC-FID) or other suitable analytical
instrument

Procedure:

e Add an excess amount of 2-Ethylthiophene to a known volume of deionized water in a
conical flask. The amount should be sufficient to ensure a saturated solution with a visible
separate phase after equilibration.

o Seal the flask and place it in a shaking incubator set to a constant temperature (e.g., 25 °C).
o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
 After equilibration, allow the mixture to stand undisturbed to let the phases separate.

o Carefully withdraw a known volume of the aqueous layer, avoiding any of the undissolved
organic phase.

o Centrifuge the aqueous sample to remove any dispersed micro-droplets of the organic liquid.

o Accurately dilute the saturated aqueous sample with a suitable solvent (if necessary) for
analysis.

o Quantify the concentration of 2-Ethylthiophene in the sample using a pre-calibrated
analytical method, such as GC-FID. This concentration represents the water solubility.[10]

Application Workflow: Analytical Standard

2-Ethylthiophene is used as a reference standard for the quantification of related compounds
in complex matrices like diesel fuel or wastewater.[4] The following diagram illustrates a typical
workflow for its use in Gas Chromatography (GC).

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1329412?utm_src=pdf-body
https://www.benchchem.com/product/b1329412?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b1329412?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. Preparation

Sample Preparation

Standard Preparation (e.q., Extraction)

Inject Standards /Inject Sample

2. Insxyumental Xnalysis

GC-FID Analysis

Peak Area Data

3. Data Processifig & Results

Calibration Curve Generation Sample Peak Area

Linear Regression

Quantification of Analyte

Final Concentration Report

Click to download full resolution via product page

Caption: Workflow for using 2-Ethylthiophene as an analytical standard in GC.

Conclusion

This technical guide provides essential physicochemical data and standardized protocols
relevant to 2-Ethylthiophene. The compiled information on its physical properties, spectral
characteristics, and established experimental methodologies offers a valuable resource for
professionals in research and development. The structured presentation of data and workflows
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Is intended to support the efficient and accurate use of 2-Ethylthiophene in its various
applications, from synthetic chemistry to analytical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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